Cas no 4299-23-4 (1,2-Benzisothiazol-3(2H)-one, 2-(2-methylphenyl)-)

1,2-Benzisothiazol-3(2H)-one, 2-(2-methylphenyl)- structure
4299-23-4 structure
Product Name:1,2-Benzisothiazol-3(2H)-one, 2-(2-methylphenyl)-
CAS No:4299-23-4
MF:C14H11NOS
MW:241.308242082596
CID:1517595
PubChem ID:729482
Update Time:2025-04-21

1,2-Benzisothiazol-3(2H)-one, 2-(2-methylphenyl)- Chemical and Physical Properties

Names and Identifiers

    • 1,2-Benzisothiazol-3(2H)-one, 2-(2-methylphenyl)-
    • 2-(2-methylphenyl)-1,2-benzothiazol-3-one
    • SR-01000538337-1
    • DTXSID30352569
    • DNDI1014357
    • SCHEMBL8372604
    • SR-01000538337
    • ST039165
    • 2-O-Tolyl-benzo[d]isothiazol-3-one
    • 4299-23-4
    • KKEJCKRIXMXTOB-UHFFFAOYSA-N
    • CHEMBL2094279
    • Inchi: 1S/C14H11NOS/c1-10-6-2-4-8-12(10)15-14(16)11-7-3-5-9-13(11)17-15/h2-9H,1H3
    • InChI Key: KKEJCKRIXMXTOB-UHFFFAOYSA-N
    • SMILES: S1C2C=CC=CC=2C(N1C1C=CC=CC=1C)=O

Computed Properties

  • Exact Mass: 241.05623
  • Monoisotopic Mass: 241.05613515g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 1
  • Complexity: 307
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.4
  • Topological Polar Surface Area: 45.6Ų

Experimental Properties

  • PSA: 20.31
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